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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B15558661 Get Quote

An In-depth Technical Guide to Fenuron-d5
This guide provides a comprehensive overview of Fenuron-d5, a deuterated analog of the

herbicide Fenuron. It is intended for researchers, scientists, and professionals in drug

development and environmental analysis who utilize stable isotope-labeled compounds as

internal standards for quantitative analysis.

Core Compound Information
Fenuron-d5 is primarily utilized as an internal standard in isotope dilution mass spectrometry.

[1] This method allows for the precise quantification of Fenuron in various matrices by

correcting for sample loss during preparation and instrumental variability. The five deuterium

atoms on the phenyl ring give Fenuron-d5 a distinct mass-to-charge ratio from its unlabeled

counterpart, enabling its differentiation and accurate measurement by mass spectrometry.[1]

Quantitative Data Summary
The key chemical and physical properties of Fenuron-d5 are summarized in the table below.
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Property Value Source(s)

CAS Number 1219802-06-8 [2][3][4][5]

Molecular Weight 169.24 g/mol [2][4][5]

Molecular Formula C₉H₇D₅N₂O [2][5]

Synonym
N,N-Dimethyl-N'-(phenyl-

d5)urea
[4]

Isotopic Enrichment ≥99 atom % D [4]

Appearance White to Off-White Solid [2][6]

Experimental Protocols
A representative experimental protocol for the quantitative analysis of Fenuron in

environmental samples using Fenuron-d5 as an internal standard is detailed below. This

protocol is based on established methodologies for pesticide residue analysis.

Sample Preparation: Soil
Extraction:

Weigh 10 g of homogenized soil into a centrifuge tube.

Add a known amount of Fenuron-d5 internal standard solution.

Add 10 mL of acetonitrile.

Vortex for 1 minute.

Add anhydrous magnesium sulfate and sodium chloride, and shake vigorously.

Centrifuge at 4000 rpm for 5 minutes.[1]

Cleanup (Dispersive Solid-Phase Extraction - dSPE):

Take an aliquot of the acetonitrile supernatant.
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Add it to a dSPE tube containing primary secondary amine (PSA) sorbent and C18

sorbent.

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 2 minutes.[1]

Final Preparation:

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

The sample is now ready for LC-MS/MS analysis.[1]

Sample Preparation: Water
Fortification: Add a known amount of Fenuron-d5 internal standard solution to a measured

volume of the water sample.[1]

Solid-Phase Extraction (SPE):

Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by deionized water.

Load the water sample onto the SPE cartridge.

Wash the cartridge with deionized water to remove interferences.

Elute the analytes with a suitable solvent, such as acetonitrile or methanol.[1]

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in an appropriate solvent (e.g., methanol/water) for LC-MS/MS

analysis.[1]

LC-MS/MS Analysis
Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer (LC-

MS/MS) is used for analysis.
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Chromatographic Conditions: A C18 reverse-phase column is typically used for separation,

with a mobile phase gradient of water and methanol or acetonitrile, both containing a small

amount of formic acid or ammonium formate to improve ionization.

Mass Spectrometry: The mass spectrometer is operated in positive electrospray ionization

(ESI+) mode.

Detection: Monitor for specific precursor-to-product ion transitions for both Fenuron and

Fenuron-d5.[1]

Quantification: The concentration of Fenuron in the sample is determined by comparing the

peak area ratio of Fenuron to Fenuron-d5 against a calibration curve prepared with known

concentrations of both compounds.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of Fenuron in

environmental samples using Fenuron-d5 as an internal standard.
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Caption: Generalized workflow for Fenuron analysis.
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Signaling Pathway: Inhibition of Photosystem II
Fenuron, like other phenylurea herbicides, acts by inhibiting photosynthesis. The diagram

below illustrates its mechanism of action.
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Caption: Mechanism of action of Fenuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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